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  4. [2-(4-Nitrophenyl)-2-oxoethyl] 4-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate
[2-(4-Nitrophenyl)-2-oxoethyl] 4-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate [2-(4-Nitrophenyl)-2-oxoethyl] 4-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate
Brand Name: Vulcanchem
CAS No.: 353524-49-9
VCID: VC0434903
InChI: InChI=1S/C33H22N2O7/c36-26(18-9-15-21(16-10-18)35(40)41)17-42-33(39)19-11-13-20(14-12-19)34-31(37)29-27-22-5-1-2-6-23(22)28(30(29)32(34)38)25-8-4-3-7-24(25)27/h1-16,27-30H,17H2
SMILES: C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)C6=CC=C(C=C6)C(=O)OCC(=O)C7=CC=C(C=C7)[N+](=O)[O-]
Molecular Formula: C33H22N2O7
Molecular Weight: 558.5g/mol

[2-(4-Nitrophenyl)-2-oxoethyl] 4-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate

CAS No.: 353524-49-9

Main Products

VCID: VC0434903

Molecular Formula: C33H22N2O7

Molecular Weight: 558.5g/mol

[2-(4-Nitrophenyl)-2-oxoethyl] 4-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate - 353524-49-9

CAS No. 353524-49-9
Product Name [2-(4-Nitrophenyl)-2-oxoethyl] 4-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate
Molecular Formula C33H22N2O7
Molecular Weight 558.5g/mol
IUPAC Name [2-(4-nitrophenyl)-2-oxoethyl] 4-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate
Standard InChI InChI=1S/C33H22N2O7/c36-26(18-9-15-21(16-10-18)35(40)41)17-42-33(39)19-11-13-20(14-12-19)34-31(37)29-27-22-5-1-2-6-23(22)28(30(29)32(34)38)25-8-4-3-7-24(25)27/h1-16,27-30H,17H2
Standard InChIKey CCJOLOSYOLPDCX-UHFFFAOYSA-N
SMILES C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)C6=CC=C(C=C6)C(=O)OCC(=O)C7=CC=C(C=C7)[N+](=O)[O-]
Canonical SMILES C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)C6=CC=C(C=C6)C(=O)OCC(=O)C7=CC=C(C=C7)[N+](=O)[O-]
PubChem Compound 3118062
Last Modified Nov 11 2021
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